4-chloro-N-(1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide

• IUPAC Name: 4-chloro-N-(1-ethyl-7-methylpyrazolo[3,4-b]quinolin-3-yl)benzamide
• InChI: InChI=1S/C20H17ClN4O/c1-3-25-19-16(11-14-5-4-12(2)10-17(14)22-19)18(24-25)23-20(26)13-6-8-15(21)9-7-13/h4-11H,3H2,1-2H3,(H,23,24,26)
• InChI Key: OCENCYMDVGOVRH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C3C=CC(=CC3=N2)C)C(=N1)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H17ClN4O
• Molecular Weight: 364.8 g/mol

Description

This compound is a derivative of pyrazoloquinoline. Pyrazoloquinolines are three-membered azaheterocyclic systems that are composed of a pyrazole and quinoline fragment. The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties.

Synthesis Analysis

The synthesis of such compounds generally involves Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis. The corresponding acids upon condensation and hydrolysis followed by cyclization give pyrazoloquinolines, which upon substitution yield the final compound with good yield under tetrahydrofuran solvent medium.

Molecular Structure Analysis

The molecular structure of this compound is based on the pyrazoloquinoline core, which can be modified with various substituents. The structure of the compound is influenced by the position and nature of these substituents.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include condensation, hydrolysis, cyclization, and substitution. These reactions are generally carried out under specific conditions and using specific reagents.

Mechanism of Action

While the exact mechanism of action of this specific compound is not mentioned in the search results, it is noted that similar compounds can bind to an allosteric region of the Ras p21 protein, leading to conformational change and preventing the binding of 3 H-GDP to the protein.